Cas no 1111618-71-3 (N-(4-Fluorophenyl)quinolin-4-amine)

• Product Name: N-(4-Fluorophenyl)quinolin-4-amine
• CAS No: 1111618-71-3
• MF: C₁₅H₁₁FN₂
• MW: 238.259646654129
• CID: 5694639
• PubChem ID: 50877159
• Update Time: 2025-06-13

N-(4-Fluorophenyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

• CCG-290189
• SB69802
• 1111618-71-3
• AKOS005141854
• SCHEMBL15673390
• CZOKVWWNBFPYRO-UHFFFAOYSA-N
• N-(4-fluorophenyl)quinoline-4-amine
• STL307614
• N-(4-fluorophenyl)quinolin-4-amine
• Z3225838684
• 4-Quinolinamine, N-(4-fluorophenyl)-
• N-(4-Fluorophenyl)quinolin-4-amine

• Inchi： 1S/C15H11FN2/c16-11-5-7-12(8-6-11)18-15-9-10-17-14-4-2-1-3-13(14)15/h1-10H,(H,17,18)
• InChI Key： CZOKVWWNBFPYRO-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 238.09062652g/mol
• Monoisotopic Mass: 238.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.9Ų

Additional information on N-(4-Fluorophenyl)quinolin-4-amine

Comprehensive Overview of N-(4-Fluorophenyl)quinolin-4-amine (CAS No. 1111618-71-3): Properties, Applications, and Research Insights

N-(4-Fluorophenyl)quinolin-4-amine (CAS No. 1111618-71-3) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its quinoline core and 4-fluorophenyl substituent, exhibits unique electronic and steric properties, making it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and anticancer agents, aligning with the growing demand for precision medicine.

The structural motif of N-(4-Fluorophenyl)quinolin-4-amine combines the rigidity of the quinoline scaffold with the electron-withdrawing effects of the fluorine atom, enhancing its binding affinity to biological targets. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in biomedical research. With the rise of AI-driven drug design, computational tools like molecular docking and QSAR modeling are being employed to optimize its derivatives for improved efficacy and selectivity.

From a synthetic chemistry perspective, CAS No. 1111618-71-3 serves as a key building block for heterocyclic compounds. Its fluorescence properties also make it relevant in optical materials and sensor development, addressing trends in green chemistry and sustainable technologies. Environmental scientists are investigating its degradation pathways to ensure compliance with REACH regulations, a frequent search query among industrial stakeholders.

In the context of market trends, the demand for high-purity N-(4-Fluorophenyl)quinolin-4-amine is rising, driven by its applications in high-throughput screening (HTS) and combinatorial chemistry. Suppliers emphasize GMP-grade synthesis to meet regulatory standards, while researchers seek structure-activity relationship (SAR) data to accelerate lead optimization. This dual focus underscores the compound’s interdisciplinary relevance.

Future directions for CAS No. 1111618-71-3 include exploring its nanocarrier formulations for targeted drug delivery, a trending topic in nanomedicine. Additionally, its potential in photodynamic therapy (PDT) is being evaluated, leveraging its photosensitizing capabilities. As personalized therapeutics gain traction, this compound’s adaptability positions it as a promising candidate for next-generation biopharmaceuticals.

For laboratories and industries, handling N-(4-Fluorophenyl)quinolin-4-amine requires adherence to safety protocols, though it is not classified as hazardous under current guidelines. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, reflecting the compound’s role in analytical chemistry workflows. Collaborative efforts between academia and industry continue to expand its utility, ensuring its prominence in cutting-edge research.